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Compound of Interest

Compound Name: Methyl 2-bromodecanoate

Cat. No.: B15345209

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No comprehensive Safety Data Sheet (SDS) for methyl 2-bromodecanoate (CAS
617-60-7) was publicly available at the time of this writing. The following guide has been
compiled using the limited available physical and chemical data for methyl 2-bromodecanoate
and supplemented with safety and handling information from closely related alpha-bromo
methyl esters, such as methyl bromoacetate. This information should be used as a guide and
not a replacement for a manufacturer-provided SDS. A thorough risk assessment should be
conducted before handling this chemical.

Chemical and Physical Properties

Methyl 2-bromodecanoate is a halogenated ester. While comprehensive experimental data is
limited, the following table summarizes available and estimated physical and chemical
properties.
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Property Value Source
Molecular Formula Ci3H25BrO:2 Guidechem[1]
Molecular Weight 293.24 g/mol Guidechem[1]
CAS Number 617-60-7 Guidechem[1]
Boiling Point 286.9 °C at 760 mmHg Guidechem[1]
114 °C at 0.15 Torr ChemicalBook[2]

Density 1.127 g/cm3 Guidechem[1]
~1.25 g/cm? (estimate) ChemicalBook[2]

Flash Point 141.4 °C Guidechem[1]
Refractive Index 1.463 Guidechem[1]
1.4572 (estimate) ChemicalBook[2]

Hazard Identification and Classification

Based on data for analogous alpha-bromo methyl esters, methyl 2-bromodecanoate is

anticipated to be a hazardous substance. The primary hazards are summarized below.

Hazard Class

Category

GHS Hazard Statement
(Anticipated)

Acute Toxicity, Oral

Category 3

H301: Toxic if swallowed

Skin Corrosion/Irritation

Category 1C

H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Irritation

Category 1

H318: Causes serious eye

damage

Skin Sensitization

Category 1

H317: May cause an allergic

skin reaction

Acute Toxicity, Dermal

Toxic in contact with skin

Acute Toxicity, Inhalation

May cause respiratory irritation
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Warning: Alpha-bromo esters are known lachrymators, causing irritation and tearing of the
eyes.[3] They are generally toxic by ingestion and inhalation and can cause severe skin and
eye irritation or burns.[3]

Experimental Protocols: Safe Handling and Storage

Adherence to strict safety protocols is mandatory when working with methyl 2-
bromodecanoate and similar corrosive organic liquids.

Engineering Controls

e Fume Hood: All handling of methyl 2-bromodecanoate, including weighing, transferring,
and use in reactions, must be conducted in a properly functioning chemical fume hood to
minimize inhalation exposure.

o Ventilation: Ensure adequate general laboratory ventilation.

o Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily
accessible and in good working order in the immediate vicinity of where the chemical is
handled.

Personal Protective Equipment (PPE)

The following diagram outlines the minimum required PPE for handling methyl 2-
bromodecanoate.
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Personal Protective Equipment (PPE)

Chemical Splash Goggles and Face Shield

Always Wear

Chemically Resistant Gloves
(e.g., Nitrile, Neoprene)

Always Wear
Flame-Resistant Lab Coat
Always Wear
4 Closed-Toed Shoes

Always Wear

End

Start Handling

Handling

Click to download full resolution via product page

Required Personal Protective Equipment (PPE) for handling methyl 2-bromodecanoate.

Handling Procedures

¢ Avoid contact with skin, eyes, and clothing.

¢ Do not breathe vapors or mists.

« Wash hands thoroughly after handling.

« Use only non-sparking tools.

* Keep away from heat, sparks, and open flames.

+ Ground and bond containers when transferring material.
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» When mixing with water, always add the corrosive material to the water slowly, never the
other way around, to minimize exothermic reactions.[4]

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Store below eye level.[5]

e Segregate from incompatible materials such as acids, bases, oxidizing agents, and reducing
agents.

e Store in a dedicated cabinet for corrosive materials.

Emergency Procedures
Eirst Aid Measures

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact ) ) ]

upper and lower eyelids. Seek immediate

medical attention.

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact . . . .
clothing and shoes. Seek immediate medical

attention.[6]

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not
Inhalation breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) ) ) )
unconscious person. Seek immediate medical

attention.
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Spill Cleanup Protocol

In the event of a spill, follow the procedures outlined in the diagram below. This workflow is for
a minor spill of a halogenated organic liquid. For major spills, evacuate the area and contact

emergency services.
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Chemical Spill Occurs

\

Evacuate Immediate Area
Alert Others

Y

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Y

Ensure Adequate Ventilation
(Use Fume Hood)

Y

Contain the Spill
(Use spill pillows or vermiculite)

Y

Absorb the Spill
(Work from outside in)

Y

Collect Absorbed Material
(Use non-sparking tools)

Y

Package Waste in a
Labeled, Sealed Container

Y

Decontaminate Spill Area
(Soap and water)

Y

[ Dispose of as Hazardous Waste ]

Click to download full resolution via product page

Workflow for cleaning up a minor spill of methyl 2-bromodecanoate.
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Spill Cleanup Materials:

Inert absorbent material (e.g., vermiculite, sand, spill pillows).[7]

Sodium bicarbonate for neutralization of any acidic byproducts.[7]

Sealable containers for waste disposal.

Appropriate PPE.

Toxicology

No specific toxicological data for methyl 2-bromodecanoate was found. The information
below is based on analogous compounds.

- . Value (for Methyl .
Toxicity Metric Species
Bromoacetate)
LD50 Oral 70 mg/kg Rat[8]
LD50 Dermal Not available
LC50 Inhalation Not available

Health Effects:

o Acute: Causes severe burns to skin and eyes.[9] Toxic if swallowed, with potential for severe
irritation and damage to the digestive tract.[3] Inhalation may cause corrosive injuries to the
upper respiratory tract and lungs.[3]

» Chronic: May cause allergic skin reactions (sensitization). Prolonged or repeated exposure
may cause dermatitis.

Disposal Considerations

o Dispose of methyl 2-bromodecanoate and any contaminated materials as hazardous waste
in accordance with local, state, and federal regulations.

¢ Do not mix with other waste streams.
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o Ensure waste containers are properly labeled and sealed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of
Methyl 2-Bromodecanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15345209#methyl-2-bromodecanoate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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